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Compound of Interest

Compound Name: Dimethylvinylamine

Cat. No.: B8514573

For Immediate Release

[CITY, STATE] — [Date] — A comprehensive technical guide detailing the discovery and historical
development of dimethylvinylamine (N,N-dimethylvinylamine) has been compiled, offering
researchers, scientists, and drug development professionals a thorough resource on this
versatile chemical intermediate. The guide meticulously documents the pioneering work of
early 20th-century chemists and subsequent advancements that have established
dimethylvinylamine as a valuable tool in organic synthesis.

Early Explorations in Enamine Chemistry

The story of dimethylvinylamine is intrinsically linked to the broader discovery of enamines, a
class of unsaturated organic compounds. The foundational work in this area was laid by the
German chemist Carl Mannich and his colleague H. Davidsen. In their seminal 1936 paper,
"Uber einfache Enamine mit tertiar gebundenem Stickstoff' (On simple enamines with tertiary
bound nitrogen), they described the first systematic synthesis of enamines.[1] Their method
involved the condensation of aldehydes or ketones with secondary amines.

While Mannich and Davidsen's 1936 publication is recognized as the first practical preparation
of enamines, the specific synthesis of what would be later known as dimethylvinylamine from
acetaldehyde and dimethylamine was a logical extension of their work.[1]
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The First Documented Synthesis and
Characterization

Decades later, a more explicit and detailed description of the synthesis and utility of N,N-
dimethylvinylamine appeared in the scientific literature. In 1969, Peter L. F. Chang and
Donald C. Dittmer from Syracuse University published a paper in The Journal of Organic
Chemistry titled, "Use of N,N-Dimethylvinylamine in an Improved Synthesis of Derivatives of
Thietane and Thiete."[2] This publication provided a clear, reproducible method for the
preparation of N,N-dimethylvinylamine and demonstrated its application in the synthesis of
sulfur-containing heterocyclic compounds.

Experimental Protocol for the Synthesis of N,N-
Dimethylvinylamine (Adapted from Chang and Dittmer,
1969)

The synthesis of N,N-dimethylvinylamine is achieved through the reaction of acetaldehyde
and dimethylamine, typically with the removal of water to drive the reaction to completion. The
following is a generalized protocol based on the principles described in the historical literature.

Materials:

Acetaldehyde

Dimethylamine (anhydrous)

Anhydrous potassium carbonate

Anhydrous ether

Procedure:

e A solution of anhydrous dimethylamine in anhydrous ether is cooled in an ice-salt bath.

o Freshly distilled acetaldehyde is added dropwise to the cooled dimethylamine solution with
vigorous stirring.
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e Anhydrous potassium carbonate is added to the reaction mixture to act as a dehydrating
agent.

e The mixture is allowed to stir for several hours at a low temperature.

e The ethereal solution is then decanted from the potassium carbonate and fractionally distilled
to yield pure N,N-dimethylvinylamine.

Quantitative Data

The following table summarizes key physical properties of N,N-dimethylvinylamine as
reported in the chemical literature.

Property Value Reference

Chang, P. L. F,; Dittmer, D. C.

Boiling Point 40-41 °C

(2969)[2]
Molecular Formula CaHoN
Molecular Weight 71.12 g/mol

Signaling Pathways and Experimental Workflows

The synthesis of N,N-dimethylvinylamine can be visualized as a straightforward condensation
reaction. The logical workflow for its preparation and subsequent use in the synthesis of
thietane derivatives, as described by Chang and Dittmer, can also be diagrammed.

Acetaldehyde + Dimethylamine - H20 (Dehydration) N,N-Dimethylvinylamine
[

¢ Hemiaminal Intermediate D)

[ >
Dimethylamine @

Click to download full resolution via product page

Synthesis of N,N-Dimethylvinylamine from Acetaldehyde and Dimethylamine.
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Prepare N,N-Dimethylvinylamine

React with Sulfene Precursor

[2+2] Cycloaddition

Hydrolysis of Iminium Salt

Thietane Derivative

Click to download full resolution via product page

Experimental workflow for the synthesis of thietane derivatives.

Conclusion

From its theoretical underpinnings in the early work on enamines by Mannich and Davidsen to
its practical synthesis and application detailed by Chang and Dittmer, the history of
dimethylvinylamine showcases a classic example of chemical discovery and development.
This guide provides a foundational understanding of this important reagent, equipping modern
researchers with the historical context and technical details necessary for its effective utilization

in contemporary organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethylvinylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8514573#discovery-and-history-of-
dimethylvinylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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